Cas no 88709-79-9 (Ethanedione, (4-fluorophenyl)-3-pyridinyl-)

• Product Name: Ethanedione, (4-fluorophenyl)-3-pyridinyl-
• CAS No: 88709-79-9
• MF: C₁₃H₈FNO₂
• MW: 229.206526756287
• CID: 623713
• PubChem ID: 14849884
• Update Time: 2025-04-19

Ethanedione, (4-fluorophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, (4-fluorophenyl)-3-pyridinyl-
• 1-(4-fluorophenyl)-2-pyridin-3-ylethane-1,2-dione
• SCHEMBL10841082
• 1-(4-Fluorophenyl)-2-(pyridin-3-yl)ethane-1,2-dione
• DTXSID20564699
• 88709-79-9

• Inchi： 1S/C13H8FNO2/c14-11-5-3-9(4-6-11)12(16)13(17)10-2-1-7-15-8-10/h1-8H
• InChI Key： AMLTWDVGKYYPHA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 229.05390666g/mol
• Monoisotopic Mass: 229.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47Ų